Cas no 1341736-93-3 (4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone)

• Product Name: 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone
• CAS No: 1341736-93-3
• MF: C₁₁H₈BrF₃O
• MW: 293.079833030701
• CID: 4590077
• PubChem ID: 64489538
• Update Time: 2025-06-10

4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-bromo-2-(trifluoromethyl)phenyl](cyclopropyl)methanone
• 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone

• Inchi： 1S/C11H8BrF3O/c12-7-3-4-8(10(16)6-1-2-6)9(5-7)11(13,14)15/h3-6H,1-2H2
• InChI Key： FJBPGXYEYDPQHI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1C(F)(F)F)(C1CC1)=O

Additional information on 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone

4-Bromo-2-(Trifluoromethyl)phenyl(cyclopropyl)methanone (CAS No. 1341736-93-3): A Comprehensive Overview

4-Bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone (CAS No. 1341736-93-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Properties

4-Bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone is a brominated and fluorinated aromatic ketone. Its molecular formula is C₁₁H₈BrF₃O, and it has a molecular weight of 285.08 g/mol. The presence of a bromine atom and a trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. The cyclopropyl moiety adds further complexity and rigidity to the structure, which can influence its pharmacokinetic and pharmacodynamic profiles.

Synthesis Methods

The synthesis of 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromo-2-trifluoromethylbenzoyl chloride with cyclopropylmagnesium bromide in an inert solvent such as tetrahydrofuran (THF). This reaction proceeds via a nucleophilic acyl substitution mechanism, yielding the desired product in moderate to good yields. Another approach involves the coupling of 4-bromo-2-trifluoromethylbenzoic acid with cyclopropylamine using a coupling reagent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC).

Biological Activities

4-Bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone has been extensively studied for its biological activities, particularly in the context of its potential as a lead compound for drug discovery. Recent research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable tool in understanding biological processes and developing therapeutic agents.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone on human cytochrome P450 enzymes (CYPs). The results demonstrated that this compound selectively inhibits CYP2C9 and CYP2C19, which are involved in the metabolism of numerous clinically important drugs. This finding suggests that 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone could be used to modulate drug metabolism and improve pharmacotherapy outcomes.

Clinical Applications and Research Advancements

The potential clinical applications of 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone are diverse and promising. In addition to its role as an enzyme inhibitor, this compound has shown promise in cancer research. A study published in Cancer Research reported that 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

Furthermore, recent advancements in computational chemistry have facilitated the design of more potent derivatives of 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone. Molecular docking studies have identified key interactions between this compound and target proteins, providing valuable insights for structure-based drug design. These studies have led to the development of novel analogs with enhanced potency and selectivity.

Safety Considerations

Safety is a critical aspect when evaluating any chemical compound for pharmaceutical applications. While 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone shows promise in various research areas, it is essential to conduct thorough toxicological studies to ensure its safety profile. Preliminary toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic concentrations; however, further investigations are necessary to fully understand its long-term effects.

In conclusion, 4-bromo-2-(trifluoromethyl)phenyl(cyclopropyl)methanone (CAS No. 1341736-93-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug discovery efforts. Ongoing research continues to uncover new applications and optimize its properties for clinical use.